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Compound of Interest

Compound Name: Bis(2-hydroxyethyl) phthalate-d8

Cat. No.: B15598325

An In-depth Technical Guide to Bis(2-hydroxyethyl)
phthalate-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bis(2-hydroxyethyl) phthalate-
d8, a deuterated analog of Bis(2-hydroxyethyl) phthalate. Due to the limited availability of
specific data for the deuterated form, this guide leverages information from the non-deuterated
compound for experimental protocols and biological pathways, a common practice in isotopic
labeling studies.

Core Compound Information

Bis(2-hydroxyethyl) phthalate-d8 is a stable isotope-labeled form of Bis(2-hydroxyethyl)
phthalate, where eight hydrogen atoms have been replaced by deuterium. This labeling makes
it a valuable internal standard for mass spectrometry-based quantification of the parent
compound in various matrices.

Data Presentation: Compound Properties
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Property Value Source

bis(2-hydroxyethyl-1,1,2,2-d4
Chemical Name (2-hy yemy )

phthalate
Molecular Formula C12HeDsOs
Molecular Weight 262.29 g/mol
CAS Number 84-73-1 (unlabeled) [11121[3]

Note: A specific CAS number for the d8 variant is not readily available in public databases; the
CAS number for the unlabeled compound is provided for reference.

Experimental Protocols

Detailed methodologies for the synthesis and analysis of phthalates are crucial for accurate
and reproducible research. The following protocols are based on established methods for
Bis(2-hydroxyethyl) phthalate and are adaptable for its deuterated analog.

Synthesis of Bis(2-hydroxyethyl) phthalate

A common method for synthesizing Bis(2-hydroxyethyl) phthalate is through the esterification of
phthalic anhydride with ethylene glycol.[4]

Reaction: Phthalic Anhydride + 2 - Ethylene Glycol — Bis(2-hydroxyethyl) phthalate + H20

A proposed workflow for the synthesis is outlined below.
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Diagram 1: Proposed Synthesis Workflow
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Caption: Proposed synthesis workflow for Bis(2-hydroxyethyl) phthalate-d8.

Another synthesis route involves the depolymerization of polyethylene terephthalate (PET).[5]

Analytical Methodologies

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass
Spectrometry (GC-MS) are standard techniques for the analysis of phthalates.
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Areverse-phase HPLC method can be employed for the separation and quantification of Bis(2-
hydroxyethyl) phthalate.[1]

Data Presentation: HPLC Conditions

Parameter Condition

Column C18

Mobile Phase Acetonitrile and Water
Detector uv

For mass spectrometry applications, volatile buffers like formic acid should be used instead of
phosphoric acid.[1]
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Diagram 2: HPLC Analytical Workflow
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Caption: General workflow for the analysis of Bis(2-hydroxyethyl) phthalate-d8 by HPLC.

GC-MS is a powerful technique for the identification and quantification of phthalates due to its
high resolution and sensitivity.[3][6]

Data Presentation: GC-MS Parameters

Parameter Condition

Carrier Gas Helium or Hydrogen

Column e.g., Rxi-bms, Rtx-440

Detection Mass Spectrometry (Scan or SIM mode)

The use of hydrogen as a carrier gas is a viable alternative to helium.[6]

Biological Pathways and Toxicology

The metabolism and toxicology of Bis(2-hydroxyethyl) phthalate are not extensively studied.
However, based on related phthalates like Di(2-methoxyethyl) phthalate (DMEP) and Di(2-
ethylhexyl) phthalate (DEHP), a probable metabolic pathway can be inferred.

Metabolism

Phthalate esters are typically metabolized through hydrolysis to their corresponding
monoesters and alcohols.[2] For Bis(2-hydroxyethyl) phthalate, this would involve hydrolysis to
mono(2-hydroxyethyl) phthalate and ethylene glycol. The monoester can then undergo further
oxidation.
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Diagram 3: Putative Metabolic Pathway
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Caption: A putative metabolic pathway for Bis(2-hydroxyethyl) phthalate.

Toxicology

Phthalates are recognized as endocrine-disrupting chemicals.[7] Studies on related
compounds have shown various toxic effects. For instance, DMEP has been found to be
embryotoxic, fetotoxic, and teratogenic in rats. DEHP is classified as a substance that is
carcinogenic, mutagenic, or toxic to reproduction (CMR) and has been shown to induce cancer
in rodents through non-genotoxic mechanisms.[2] The toxicity of Bis(2-hydroxyethyl) phthalate
is not well-documented, but it is prudent to handle it with care, considering the toxicological
profiles of other phthalates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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